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Compound of Interest

Compound Name: 1,2-Dichloro-2-propanol

Cat. No.: B15180848

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for dichloropropanols. It is crucial to note that specific toxicological and safety data
for 1,2-dichloro-2-propanol is limited. Therefore, this guide is primarily based on the available
data for its isomers, 1,3-dichloro-2-propanol and 2,3-dichloro-1-propanol. Researchers,
scientists, and drug development professionals should handle all isomers with extreme caution,
assuming a similar hazard profile until more specific data becomes available.

Hazard Identification and Classification

Dichloropropanols are classified as hazardous substances with significant health risks. The
primary hazards include high acute toxicity if swallowed, harmful effects upon skin contact, and
potential carcinogenicity.[1][2] The International Agency for Research on Cancer (IARC) has
classified 1,3-dichloro-2-propanol as "Possibly carcinogenic to humans" (Group 2B), based on
sufficient evidence in animals.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of dichloropropanols is fundamental to
their safe handling and storage.
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Property Value Source
Molecular Formula C3H6CI20 [3]
Molecular Weight 128.98 g/mol [3]

Colorless to yellow, slightly
Appearance ] o [3]
viscous liquid

Odor Ethereal [3]
Boiling Point 174 °C [4]
Flash Point 74 °C (open cup) [5]
Solubility in Water 9.9 x 10M mg/L at 25 °C [3]
Density Denser than water [3]

Toxicological Data

Acute toxicity data highlights the severe health risks associated with dichloropropanols.

Route of Exposure  Species LD50/LC50 Value Source
Oral Rat 81 - 400 mg/kg [2][6]
Dermal Rabbit 590 - 800 mg/kg [2][6]
Inhalation Rat 0-66-5.28 mglL- (4 2]

hours)

Animal studies have indicated that exposure to dichloropropanols can lead to significant liver
damage, including massive necrosis.[7][8]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with dichloropropanols to
minimize exposure risk.

Engineering Controls
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» Ventilation: All work with dichloropropanols must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[2][9] Local exhaust ventilation should be
used to control the release of vapors at the source.[2]

« |solation: Where possible, use closed systems to minimize the risk of exposure.[2]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for personal protection.

PPE Type Specifications

Chemical splash goggles or a face shield in
Eye/Face Protection combination with breathing protection are

required.[10]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin contact.[6][9]

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure

Respiratory Protection o o )
limits are exceeded or if irritation is experienced.

[1]6]1e]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[6][9]

Do not breathe vapors or mists.[9]

Wash hands thoroughly after handling.[6][10]

Keep away from heat, sparks, and open flames.[9][11]

Use non-sparking tools.[10]
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e Ground and bond containers when transferring material to prevent static discharge.[6]

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

e Store locked up.[9][10][11]

o Keep separated from strong oxidants, acids, bases, and food and feedstuffs.[5][9][10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving

dichloropropanols.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a
comfortable position for breathing.[9] If not
breathing, give artificial respiration.[9] Seek

immediate medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.
[9] Wash the affected area with plenty of soap
and water for at least 15 minutes.[9] Seek

immediate medical attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.
[9] Remove contact lenses if present and easy
to do. Continue rinsing for at least 15 minutes.

[9] Seek immediate medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[10] Give one or two glasses of water to
drink.[10] Seek immediate medical attention.[9]
[10]

Spill and Leak Response
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o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.[6][12]

e Large Spills: Isolate the spill area.[12] Prevent entry into waterways, sewers, basements, or
confined areas.

o General: Remove all sources of ignition.[6][9] Ensure adequate ventilation.[6]

Experimental Protocols and Methodologies

The provided search results are primarily safety summaries and do not contain detailed
experimental protocols for specific assays. Researchers should consult peer-reviewed literature
for methodologies related to the study of dichloropropanols. The general principles of Good
Laboratory Practice (GLP) should always be followed.

Visual Workflow and Decision-Making Diagrams

To aid in the practical application of these safety guidelines, the following diagrams illustrate
key workflows and decision-making processes.
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Preparation & Pre-work Handling & Experimentation Post-Experiment & Cleanup

Y Y Y

Review SDS and SOPs Work within Chemical Fume Hood Decontaminate Work Area

Y Y Y

Verify Fume Hood Operation Use Appropriate Glassware & Equipment Dispose of Waste Properly

Y Y Y

Assemble PPE Keep Containers Closed Remove & Clean PPE

Y
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Figure 1: General Laboratory Workflow for Handling Dichloropropanols

Click to download full resolution via product page

Caption: Figure 1: General Laboratory Workflow for Handling Dichloropropanols
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Exposure Event

Type of Exposure?

Inhalation / Skin Ingestion

y
Inhalation Skin Contact Eye Contact Ingestion
- ; ; ; - - Rinse Mouth
Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15+ min) Give Water to Drink
Keep at Rest Wash with Soap & Water (15+ min) Remove Contact Lenses Do NOT Induce Vomiting

N

edical Attentio

Report Incident to Supervisor

Figure 2: Emergency Response Flowchart for Dichloropropanol Exposure

Click to download full resolution via product page
Caption: Figure 2: Emergency Response Flowchart for Dichloropropanol Exposure

By implementing these comprehensive safety and handling precautions, researchers can
mitigate the risks associated with working with dichloropropanols and ensure a safe laboratory
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environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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